Cas no 1807264-15-8 (Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate
• CAS No: 1807264-15-8
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4954148
• Update Time: 2025-05-21

Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-18-10(17)8-6(4-12)2-3-7(5-16)9(8)19-11(13,14)15/h2-3H,4H2,1H3
• InChI Key： HNZOGXUUKMTNMH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate

Recent Advances in the Application of Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807264-15-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate (CAS: 1807264-15-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable advancements involves the use of Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases implicated in cancer progression. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's efficacy, resulting in lead candidates with improved selectivity and pharmacokinetic properties.

In addition to its role in kinase inhibition, Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate has been investigated for its potential in antimicrobial drug development. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into novel scaffolds with activity against drug-resistant bacterial strains. The study reported that the trifluoromethylthio moiety enhances membrane permeability, thereby improving the compounds' bioavailability and therapeutic index.

Furthermore, the compound's unique electronic properties, conferred by the cyano and trifluoromethylthio groups, make it an attractive candidate for use in positron emission tomography (PET) tracer development. A 2024 study in the Journal of Labelled Compounds and Radiopharmaceuticals detailed the successful radiolabeling of a derivative of Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate with fluorine-18, enabling its use in non-invasive imaging of tumor metabolism.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate-based therapeutics. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as reported in a 2023 Organic Process Research & Development article. The study presented a novel, scalable method for the production of this intermediate, addressing previous limitations in its manufacturing process.

Looking ahead, the versatility of Methyl 6-bromomethyl-3-cyano-2-(trifluoromethylthio)benzoate suggests continued interest in its applications across multiple therapeutic areas. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras), representing exciting new directions for this valuable chemical entity in pharmaceutical development.